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This document provides a detailed comparative analysis of the anatomy of the three primary

jackal species: the Black-backed jackal (Lupulella mesomelas), the Side-striped jackal

(Lupulella adusta), and the Golden jackal (Canis aureus). It synthesizes morphometric data,

outlines common experimental protocols for anatomical study, and presents key phylogenetic

relationships.

Introduction: Taxonomy and Phylogeny
The term "jackal" is a common name for three medium-sized canid species. While historically

grouped together based on similar morphology and ecological roles, genetic studies have

revealed that they do not form a monophyletic clade. The Black-backed jackal and the Side-

striped jackal are closely related and are considered basal (early branching) members of the

wolf-like canid lineage.[1][2] In contrast, the Golden jackal is more closely related to the gray

wolf (Canis lupus) and the coyote (Canis latrans).[3][4] This distinction is critical for any

comparative study, as the anatomical similarities between the Golden jackal and the other two

species are a result of convergent evolution rather than recent shared ancestry.

Recent taxonomic revisions have placed the Black-backed and Side-striped jackals into the

genus Lupulella.[1][5] The Golden jackal remains within the genus Canis.[5] This guide adheres

to this updated classification while comparing the three species traditionally known as jackals.
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Comparative Morphometrics
Morphometric analysis, particularly of the skull (craniometry), is a fundamental method for

distinguishing canid species and understanding their evolutionary adaptations. Jackal species,

while similar in overall size, exhibit subtle but significant differences in cranial and dental

morphology.

Cranial and Body Dimensions
The three jackal species show considerable overlap in body size, which is unusual for

sympatric canids that typically diverge in size to minimize competition. However, average

measurements reveal distinct characteristics. The Golden jackal is generally the largest of the

three. The Black-backed jackal is noted for being longer and taller than the Golden jackal, yet

possessing a smaller skull.

Table 1: Comparative Morphometric Data of Jackal Species
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Measurement

Black-backed
Jackal
(Lupulella
mesomelas)

Side-striped
Jackal
(Lupulella
adusta)

Golden Jackal
(Canis aureus)

Data Source(s)

Body Mass
~7 kg
(average)

6.2 - 13.6 kg
Male: 6-14 kg;
Female: 7-11
kg

[5]

Shoulder Height
Data not

specified

Data not

specified
45 - 50 cm [5]

Skull Length

Male: ~150.8

mm; Female:

~145.6 mm

Data not

specified

141 - 147 mm

(general); 169

mm (specific

study)

[6][7]

Cranial Width

Male: ~85.9 mm;

Female: ~83.3

mm

Data not

specified
72 mm [6]

Nasal Length
Data not

specified

Data not

specified
67 mm [6]

Mandible Length
Data not

specified

Data not

specified
112 mm [6]

Note: Values represent averages or ranges compiled from multiple sources and can vary based

on geographic location, age, and sex. Significant sexual dimorphism is observed, with males

generally being larger in most measurements.[8][9]

Distinguishing Anatomical Features
Black-backed Jackal (L. mesomelas): The most defining feature is the saddle of black and

silver hair running from the neck to the tail, which contrasts sharply with its reddish flanks

and limbs.[7] Its ears are large and pointed.

Side-striped Jackal (L. adusta): Characterized by a less distinct, pale stripe along its flanks

and a white-tipped tail.[7] Its ears are shorter and set further to the side of the skull
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compared to the other species.[7]

Golden Jackal (C. aureus): Its coat is typically a golden or yellowish color, which can vary

seasonally and regionally.[5] The skull of the Golden jackal is noted to be more similar to that

of a coyote or gray wolf than to the other jackal species.[5][10] They possess long legs and a

slender body, well-suited for long-distance running.[1]

Phylogenetic Relationships
Genetic analysis has fundamentally reshaped our understanding of canid evolution. The jackals

are a prime example of paraphyly, where a group includes a common ancestor but not all of its

descendants. The Golden jackal is part of the wolf/coyote/dog clade, while the African jackals

(Lupulella) represent a separate, older lineage.

Common Canid Ancestor

Ancient African Lineage

Wolf-like Canid Lineage

Black-backed Jackal
(Lupulella mesomelas)

Side-striped Jackal
(Lupulella adusta)

Wolf/Coyote/Golden Jackal Clade

Golden Jackal
(Canis aureus)

Gray Wolf / Dog
(Canis lupus)

Coyote
(Canis latrans)

Click to download full resolution via product page

Caption: Phylogenetic tree showing the evolutionary relationships of jackal species.

Experimental Protocols
The quantitative data presented in this guide are primarily derived from morphometric studies.

Geometric morphometrics is a powerful technique for analyzing shape variation in anatomical

structures.

Standard Protocol for Cranial Morphometric Analysis
A typical workflow for a comparative study of canid skulls involves several key steps, from data

acquisition to statistical analysis. This methodology allows for the precise quantification of
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shape and size differences that may not be apparent from simple linear measurements.[11][12]

1. Sample Collection
(Skulls from target species)

2. Data Acquisition
(2D Photography or 3D Scanning)

3. Landmark Digitization
(Placing homologous points on images/scans)

4. Procrustes Superimposition
(Aligning specimens to remove size, position,

and orientation effects)

5. Statistical Analysis
(e.g., Principal Component Analysis, CVA)

6. Interpretation & Visualization
(Analyzing shape variation between groups)

Click to download full resolution via product page

Caption: Standardized workflow for a geometric morphometric analysis of canid skulls.

Methodology Details:

Sample Collection: Skulls from adult individuals of known species and sex are collected from

museum archives or field studies.

Data Acquisition: High-resolution digital photographs (for 2D analysis) or 3D surface scans

(for 3D analysis) of the skulls are captured from standardized orientations (e.g., dorsal,
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ventral, lateral).[11]

Landmark Digitization: A set of homologous anatomical landmarks (e.g., specific bone

sutures, foramina) are identified and their coordinates are recorded for each specimen using

specialized software.[11][12]

Generalized Procrustes Analysis (GPA): This crucial step mathematically removes non-

shape variation. The landmark configurations for all specimens are optimally translated,

scaled to a unit centroid size, and rotated until they align as closely as possible.

Statistical Analysis: Multivariate statistical methods, such as Principal Component Analysis

(PCA) or Canonical Variate Analysis (CVA), are applied to the aligned landmark coordinates

to explore patterns of shape variation within and between species.

Interpretation: The results are visualized through scatterplots and deformation grids to

interpret the specific anatomical differences that distinguish the groups.

Conclusion
The comparative anatomy of jackals reveals a fascinating case of convergent evolution and

complex phylogenetic relationships. While the Black-backed and Side-striped jackals represent

an ancient African canid lineage, the Golden jackal is a member of the more recent Canis

radiation. Morphometric analysis provides the quantitative framework to distinguish these

species, which, despite their superficial similarities, possess distinct cranial and dental

architectures reflecting their separate evolutionary paths. The protocols outlined herein

represent the standard for modern anatomical comparison and are essential for accurately

resolving the subtle yet significant differences between these canid species.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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